Cas no 1805937-05-6 (3-Bromo-4-fluoro-2-iodophenol)

• Product Name: 3-Bromo-4-fluoro-2-iodophenol
• CAS No: 1805937-05-6
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 4971217
• Update Time: 2025-06-14

3-Bromo-4-fluoro-2-iodophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-2-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H
• InChI Key： VWEYUBKZTWAJCB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-4-fluoro-2-iodophenol

Research Briefing on 3-Bromo-4-fluoro-2-iodophenol (CAS: 1805937-05-6) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-4-fluoro-2-iodophenol (CAS: 1805937-05-6) is a halogenated phenolic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and materials science. This briefing synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activity, and emerging roles in medicinal chemistry.

Recent studies highlight the compound's role as a key intermediate in the synthesis of complex bioactive molecules. A 2023 publication in Journal of Medicinal Chemistry demonstrated its use in Suzuki-Miyaura cross-coupling reactions to generate novel aryl ether scaffolds with potent antimicrobial properties. The unique halogen substitution pattern (Br, F, I) enables selective functionalization at multiple positions, making it valuable for structure-activity relationship (SAR) studies.

In pharmaceutical applications, researchers have leveraged 3-Bromo-4-fluoro-2-iodophenol as a precursor for thyroid hormone analogs. A team at MIT reported (2024, ACS Chemical Biology) that derivatives of this compound showed selective modulation of thyroid receptor β isoforms, suggesting potential for treating metabolic disorders. The iodine moiety, in particular, appears critical for receptor binding affinity.

From a safety and pharmacokinetics perspective, recent toxicological assessments (2023, Chemical Research in Toxicology) indicate that the compound exhibits moderate metabolic stability in human liver microsomes, with phase II glucuronidation being the primary detoxification pathway. These findings inform its use in prodrug design and highlight the need for structural optimization to improve metabolic profiles.

The compound has also emerged as a valuable tool in chemical biology. A Nature Methods paper (2024) detailed its incorporation into photoaffinity probes for studying protein-ligand interactions, capitalizing on the iodine atom for subsequent radiolabeling or click chemistry applications. This dual functionality addresses longstanding challenges in target identification and validation.

Ongoing research is exploring the compound's potential in materials science, particularly in the development of halogen-bonded organic frameworks. Preliminary results from a multinational collaboration (2024) suggest that the specific halogen arrangement in 3-Bromo-4-fluoro-2-iodophenol enables the formation of porous materials with unusual gas adsorption properties.

In conclusion, 3-Bromo-4-fluoro-2-iodophenol represents a multifunctional building block with growing importance across chemical and biological research domains. Its unique structural features continue to enable innovative applications in drug discovery, chemical biology, and materials science. Future research directions likely include expanded SAR studies, novel synthetic methodologies, and further exploration of its physicochemical properties.